1-(1,3-benzodioxol-5-ylmethyl)-4-(2-nitrobenzyl)piperazine

• IUPAC Name: 1-(1,3-benzodioxol-5-ylmethyl)-4-[(2-nitrophenyl)methyl]piperazine
• InChI: InChI=1S/C19H21N3O4/c23-22(24)17-4-2-1-3-16(17)13-21-9-7-20(8-10-21)12-15-5-6-18-19(11-15)26-14-25-18/h1-6,11H,7-10,12-14H2
• InChI Key: YBNXHYNHRCFQBN-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC3=C(C=C2)OCO3)CC4=CC=CC=C4[N+](=O)[O-]
• Molecular Formula: C19H21N3O4
• DSSTOX Substance ID: DTXSID601164419
• Molecular Weight: 355.4 g/mol
• CAS No.: 414888-80-5

Description

1-(1,3-benzodioxol-5-ylmethyl)-4-(2-nitrobenzyl)piperazine, also known as NBOMe, is a synthetic compound that has become increasingly popular in the world of scientific research. This compound belongs to a class of drugs known as phenethylamines, and it is known for its potent psychoactive effects. Despite its potential therapeutic uses, there is also a growing concern about the abuse of this compound due to its popularity as a recreational drug.

Mechanism of Action

1-(1,3-benzodioxol-5-ylmethyl)-4-(2-nitrobenzyl)piperazine acts as a partial agonist at the serotonin 2A receptor, which means that it can activate the receptor to some extent but not fully. This activation leads to an increase in the release of neurotransmitters such as dopamine and serotonin, which are involved in regulating mood and cognition. Additionally, this compound has been shown to have affinity for other receptors such as the dopamine D2 receptor and the alpha-1 adrenergic receptor.
Biochemical and Physiological Effects:
The effects of this compound on the body are similar to those of other psychedelics such as LSD and psilocybin. These effects include altered perception, changes in mood and thought processes, and changes in sensory experiences. This compound has also been shown to increase heart rate and blood pressure, as well as cause vasoconstriction.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-(1,3-benzodioxol-5-ylmethyl)-4-(2-nitrobenzyl)piperazine in scientific research is its high potency and selectivity for the serotonin 2A receptor. This allows researchers to study the effects of this receptor in a more precise manner. However, the use of this compound in lab experiments is limited by its potential for abuse and toxicity. Therefore, researchers must take precautions to ensure the safe handling and disposal of this compound.

Future Directions

There are several future directions for the study of 1-(1,3-benzodioxol-5-ylmethyl)-4-(2-nitrobenzyl)piperazine. One area of interest is its potential as a treatment for psychiatric disorders such as depression and anxiety. Additionally, researchers are interested in studying the effects of this compound on other receptors and neurotransmitter systems. Finally, there is a need for further research into the safety and toxicity of this compound, particularly in the context of its recreational use.

Synthesis Methods

The synthesis of 1-(1,3-benzodioxol-5-ylmethyl)-4-(2-nitrobenzyl)piperazine involves the reaction of 2-nitrobenzaldehyde with piperazine in the presence of a reducing agent. The resulting product is then treated with 1,3-benzodioxole-5-carboxaldehyde to yield the final compound. This method has been modified and optimized by various researchers to produce higher yields and purity.

Scientific Research Applications

The use of 1-(1,3-benzodioxol-5-ylmethyl)-4-(2-nitrobenzyl)piperazine in scientific research has been primarily focused on its potential therapeutic benefits. Studies have shown that this compound has a high affinity for the serotonin 2A receptor, which is known to play a role in regulating mood, cognition, and perception. This receptor has been implicated in various psychiatric disorders, including depression, anxiety, and schizophrenia. Therefore, this compound has been studied as a potential treatment for these conditions.